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Compound of Interest

Compound Name: 2-Sulfamoylbenzoic acid

CAS No.: 632-24-6

Cat. No.: B1218660

Get Quote

2-Sulfamoylbenzoic acid, also known as o-sulfamoylbenzoic acid or 2-

carboxybenzenesulfonamide, is a bifunctional organic molecule containing both a carboxylic

acid and a sulfonamide group.[1][2] This unique structure makes it a valuable building block in

the synthesis of more complex molecules.[3][4]

Quantitative Data Summary
A precise understanding of the physicochemical properties of a compound is the foundation of

all subsequent experimental work. The key properties of 2-Sulfamoylbenzoic acid are

summarized below.
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Property Value Source

Molecular Formula C₇H₇NO₄S PubChem[1]

Average Molecular Weight 201.20 g/mol
PubChem[1], Sigma-Aldrich,

LookChem[3]

Monoisotopic Mass 201.00957888 Da PubChem[1]

CAS Number 632-24-6
Santa Cruz Biotechnology[5],

Sigma-Aldrich

Melting Point 154-156 °C LookChem[3]

pKa (Predicted) 3.13 ± 0.36 LookChem[3]

Appearance White Powder / Crystals Sigma-Aldrich[6]

Density 1.536 g/cm³ LookChem[3]

Determination of Molecular Weight: Theoretical and
Experimental Approaches
The molecular weight of a compound is a cornerstone of its identity, essential for stoichiometric

calculations in synthesis and for structural confirmation. It is crucial to distinguish between two

key terms:

Average Molecular Weight (or Molar Mass): This is calculated using the weighted average of

the natural abundances of the isotopes of each element in the formula. For C₇H₇NO₄S, this

value is approximately 201.20 g/mol .[1] This is the value used for weighing out reagents for

chemical reactions.

Monoisotopic Mass: This is calculated using the mass of the most abundant isotope of each

element (e.g., ¹²C, ¹H, ¹⁴N, ¹⁶O, ³²S). Its value is 201.00957888 Da.[1] This is the value that is

precisely measured by high-resolution mass spectrometry (HRMS).

While the molecular formula provides a theoretical mass, experimental verification is a

mandatory step in compound validation. Mass spectrometry is the definitive technique for this

purpose.
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Experimental Protocol: Molecular Weight Verification by
Electrospray Ionization Mass Spectrometry (ESI-MS)
This protocol outlines a self-validating system for confirming the molecular weight of 2-
Sulfamoylbenzoic acid.

Causality Behind Experimental Choices:

ESI: Electrospray ionization is a soft ionization technique ideal for polar, thermally labile

molecules like 2-Sulfamoylbenzoic acid, as it minimizes fragmentation and preserves the

molecular ion.

Negative Ion Mode: The presence of the acidic carboxylic acid group (pKa ≈ 3.13) makes the

molecule readily deprotonated.[3] Therefore, negative ion mode detection of the [M-H]⁻ ion is

highly sensitive and specific.

Methanol/Water Mobile Phase: This solvent system is compatible with ESI and effectively

solubilizes the analyte for introduction into the mass spectrometer. A small amount of formic

acid or ammonium acetate can be added to improve ionization efficiency if needed, but is

often unnecessary in negative mode for a strong acid.

Step-by-Step Methodology:

Sample Preparation: Accurately weigh approximately 1 mg of synthesized 2-
Sulfamoylbenzoic acid. Dissolve it in 10 mL of HPLC-grade methanol to create a 100

µg/mL stock solution. Further dilute this stock solution 1:100 in 50:50 methanol:water to a

final concentration of 1 µg/mL.

Instrument Calibration: Calibrate the mass spectrometer using a standard calibration solution

(e.g., sodium formate or a commercial ESI-L low concentration tuning mix) according to the

manufacturer's instructions to ensure mass accuracy.

Infusion Analysis: Set the mass spectrometer to operate in negative ion mode. Infuse the 1

µg/mL sample solution directly into the ESI source at a flow rate of 5-10 µL/min using a

syringe pump.
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Data Acquisition: Acquire data over a mass range of m/z 50-500. Look for the deprotonated

molecular ion [M-H]⁻.

Data Interpretation: The theoretical m/z for the [M-H]⁻ ion is calculated as (Monoisotopic

Mass of C₇H₇NO₄S) - (Mass of H⁺) = 201.0096 - 1.0078 = 200.0018. A measured m/z value

within 5 ppm of this theoretical value confirms the elemental composition and thus the

molecular weight.

Visualization: Workflow for Molecular Weight
Confirmation
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Caption: Workflow for experimental molecular weight verification using ESI-MS.
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Synthesis and Purification
The synthesis of 2-Sulfamoylbenzoic acid is well-established, often proceeding from readily

available starting materials. One common laboratory-scale synthesis involves the hydrolysis of

saccharin, which itself is derived from toluene.[3] An alternative industrial approach involves the

direct chlorosulfonation of benzoic acid followed by amination.[7]

Experimental Protocol: Synthesis via Chlorosulfonation
of Benzoic Acid
This protocol describes a robust method for preparing 2-Sulfamoylbenzoic acid.

Causality Behind Experimental Choices:

Chlorosulfonic Acid: This powerful reagent serves as both the solvent and the electrophile for

the sulfonation reaction. Using it in excess drives the reaction to completion.

Ice Bath (0-5 °C): The reaction of chlorosulfonic acid with benzoic acid is highly exothermic.

Strict temperature control is critical to prevent uncontrolled side reactions and decomposition

of the starting material, ensuring a higher yield and purity of the desired sulfonyl chloride

intermediate.

Ammonium Hydroxide: A concentrated aqueous solution of ammonia is used for the

nucleophilic substitution of the chloride on the sulfonyl chloride intermediate. This converts

the reactive sulfonyl chloride into the stable sulfonamide. The reaction is also highly

exothermic and requires cooling.

Acidification: The product exists as an ammonium salt in the basic reaction mixture.

Acidification with concentrated HCl protonates the carboxylate and sulfonamide, causing the

neutral 2-Sulfamoylbenzoic acid to precipitate out of the aqueous solution due to its lower

solubility.

Step-by-Step Methodology:

Chlorosulfonation: In a fume hood, equip a round-bottom flask with a magnetic stirrer and a

dropping funnel. Place 10 g of benzoic acid into the flask. Cool the flask in an ice-water bath.
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Cautiously add 50 mL of chlorosulfonic acid dropwise with stirring, ensuring the internal

temperature does not exceed 10 °C.

Reaction: After the addition is complete, allow the mixture to slowly warm to room

temperature and then heat to 60-70 °C for 2 hours until the evolution of HCl gas ceases.

Quenching: Cool the reaction mixture back to room temperature. In a separate large beaker,

prepare a mixture of crushed ice and water. Very slowly and carefully, pour the reaction

mixture onto the ice with vigorous stirring. This will precipitate the 2-(chlorosulfonyl)benzoic

acid intermediate.

Amination: Filter the crude 2-(chlorosulfonyl)benzoic acid and wash with cold water. Without

drying, transfer the wet solid to a beaker and cool in an ice bath. Slowly add concentrated

ammonium hydroxide with stirring until the mixture is strongly basic. Stir for 1 hour, allowing

the mixture to warm to room temperature.

Precipitation: Cool the resulting solution in an ice bath. Slowly acidify the solution by adding

concentrated hydrochloric acid dropwise until the pH is approximately 1-2. A white precipitate

of 2-Sulfamoylbenzoic acid will form.

Purification (Recrystallization): Filter the crude product and wash with a small amount of cold

water. To purify, dissolve the crude solid in a minimum amount of hot water, treat with

activated charcoal if necessary to remove colored impurities, and filter hot. Allow the filtrate

to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

Isolation and Drying: Collect the purified crystals by vacuum filtration, wash with a minimal

amount of ice-cold water, and dry in a vacuum oven at 50-60 °C to a constant weight.

Visualization: Synthesis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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